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Compound of Interest

Compound Name:
4-(2-Methylpropyl)benzene-1-

sulfonyl fluoride

Cat. No.: B13230941

Get Quote

Executive Summary
4-Isobutylbenzenesulfonyl fluoride is a lipophilic aryl sulfonyl fluoride structurally related to the

anti-inflammatory agent Ibuprofen. In modern drug discovery, it serves as a critical "warhead"

for covalent inhibition and as a building block in SuFEx (Sulfur-Fluoride Exchange) click

chemistry. Its stability in aqueous conditions, contrasted with its high reactivity toward specific

protein residues (e.g., Tyrosine, Serine) under catalytic conditions, makes its precise

spectroscopic characterization essential for validating synthesis and purity.

This guide provides a comprehensive breakdown of the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data required to identify and certify this compound.

Compound Profile & Synthesis
Before analysis, the origin of the sample must be established. The most robust synthetic route

involves the fluorination of 4-isobutylbenzenesulfonyl chloride.

Chemical Structure[1][2][3][4][5]
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IUPAC Name: 4-(2-methylpropyl)benzenesulfonyl fluoride

Molecular Formula:

Molecular Weight: 216.27 g/mol

Synthesis Workflow (DOT Visualization)
The following diagram outlines the standard "One-Pot" or "Stepwise" synthesis from the

sulfonyl chloride precursor using bifluoride salts, a method ensuring high yield and purity.
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Figure 1: Synthesis of 4-isobutylbenzenesulfonyl fluoride via halide exchange.

Spectroscopic Data Analysis[6][7][8]
A. Nuclear Magnetic Resonance (NMR)
NMR is the primary method for structural validation. The fluorine atom provides a unique

handle (

F NMR) for rapid purity assessment.

1.

F NMR (Fluorine-19)
This is the most diagnostic test. Sulfonyl fluorides exhibit a distinct chemical shift significantly

downfield relative to other organic fluorines.
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Parameter Value (approx) Notes

Chemical Shift (

)
+65.5 ppm

Referenced to CFCl

(0 ppm).

Multiplicity Singlet (s)

Decoupled. May show small

coupling to ortho-protons in

high-res coupled spectra.

Integration 1F
Quantitative standard for

purity.

Technical Insight: The shift at +65.5 ppm is characteristic of the Ar-SO

F motif. Impurities such as unreacted fluoride salts (

to

ppm) or sulfonyl chloride (silent in

F) are easily distinguished.

2.

H NMR (Proton)
The spectrum displays two distinct regions: the aromatic system (AA'BB' pattern) and the

aliphatic isobutyl chain.
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Position
Shift (

ppm)
Multiplicity Integration Assignment

Ar-H (Ortho to

SO

F)

7.90 – 8.00
Doublet (

Hz)
2H

Deshielded by

electron-

withdrawing

sulfonyl group.

Ar-H (Meta to SO

F)
7.35 – 7.45

Doublet (

Hz)
2H

Shielded relative

to ortho protons;

typical of 4-alkyl

substitution.

Benzylic -CH

-
2.55 – 2.60

Doublet (

Hz)
2H

Connects ring to

isobutyl group.

Methine -CH- 1.85 – 1.95 Multiplet (septet) 1H
Branching point

of isobutyl group.

Methyl -CH 0.90 – 0.95
Doublet (

Hz)
6H

Terminal

methyls.

3.

C NMR (Carbon-13)
Key diagnostic peaks include the sulfonyl-bearing carbon (deshielded) and the C-F coupling (if

observable).

Aromatic C-SO

F: ~130–133 ppm (Doublet,

Hz).

Aromatic C-Alkyl: ~150 ppm (Quaternary).

Aromatic CH: ~128 ppm and ~130 ppm.
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Aliphatic: ~45.5 ppm (CH

), ~30.1 ppm (CH), ~22.3 ppm (CH

).

B. Infrared Spectroscopy (FT-IR)
IR confirms the functional group transformation from chloride to fluoride, specifically the

appearance of the S-F stretch.

Functional Group
Wavenumber (cm

)
Intensity Description

S=O[1] (Asymmetric) 1380 – 1420 Strong Sulfonyl stretch.

S-F Stretch 1200 – 1220 Strong

Diagnostic. Often

overlaps with sym.

S=O but is distinct

from S-Cl (~370 cm

).

S=O (Symmetric) 1180 – 1200 Strong Sulfonyl stretch.

C-H (Aromatic) 3000 – 3100 Weak
Aromatic ring

breathing.

C-H (Aliphatic) 2850 – 2960 Medium
Isobutyl alkyl

stretches.

C. Mass Spectrometry (MS)
For 4-isobutylbenzenesulfonyl fluoride (MW 216.27), Electron Impact (EI) or ESI (positive

mode) is used.

Molecular Ion (

): 216 m/z.
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Base Peak: Often 133 m/z (Loss of SO

F group, leaving the stable 4-isobutylphenyl cation).

Fragmentation Pathway:

(Tropylium ion formation from alkylbenzene).

Molecular Ion [M]+
m/z = 216

[M - SO2F]+
(Isobutylphenyl cation)

m/z = 133

 Loss of -SO2F (83 Da)

Tropylium Ion
(C7H7+)
m/z = 91

 Loss of Isobutyl group

Click to download full resolution via product page

Figure 2: Predicted fragmentation pathway for 4-isobutylbenzenesulfonyl fluoride.

Experimental Protocol: Synthesis &
Characterization
This protocol is a self-validating system designed for high purity.

Step 1: Fluorination[10]
Charge: In a round-bottom flask, dissolve 1.0 eq (e.g., 5 mmol) of 4-isobutylbenzenesulfonyl

chloride in Acetonitrile (MeCN, 10 mL).
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Activate: Prepare a saturated aqueous solution of KHF

(Potassium Bifluoride, 4.0 eq).

React: Add the aqueous KHF

to the MeCN solution. Stir vigorously at Room Temperature (RT) for 12 hours.

Note: The biphasic system requires vigorous stirring to facilitate phase transfer.

Monitor: Check via TLC (Hexane/EtOAc 9:1). The fluoride is typically more polar than the

chloride.

Step 2: Work-up & Purification
Dilute with water and extract with Ethyl Acetate (3x).

Wash combined organics with Brine, dry over Na

SO

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Step 3: Quality Control (Self-Validating)
The

F NMR Check: Run a crude

F NMR.

Pass: Single sharp peak at +65.5 ppm.

Fail: Peaks at -150 ppm (residual KHF

) or silent spectrum (unreacted chloride).

The Hydrolysis Test: Sulfonyl fluorides are stable in water. If the compound decomposes

rapidly in neutral water, it is likely the chloride, not the fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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